Cas no 66669-53-2 (2-Phosphonobutane-1,2,4-tricarboxylic acid sodiumsalt)

• Product Name: 2-Phosphonobutane-1,2,4-tricarboxylic acid sodiumsalt
• CAS No: 66669-53-2
• MF: C₇H₇Na₄O₉P
• MW: 358.057927370071
• CID: 58494
• PubChem ID: 6455350
• Update Time: 2025-04-18

2-Phosphonobutane-1,2,4-tricarboxylic acid sodiumsalt Chemical and Physical Properties

Names and Identifiers

• Tetrasodium hydrogen 2-phosphonatobutane-1,2,4-tricarboxylate
• tetrasodium,2-(carboxymethyl)-2-phosphonatopentanedioate
• 1,2,4-Butanetricarboxylicacid, 2-phosphono-, sodium salt (1:4)
• 1,2,4-Butanetricarboxylicacid, 2-phosphono-, tetrasodium salt (9CI)
• AC1O5BAI
• AG-G-51542
• CTK5C5022
• EINECS 266-442-3
• LS-46024
• Tetrasodium phosphonobutanetricarboxylicacid
• tetrasodium;2-(carboxymethyl)-2-phosphonatopentanedioate
• W-111271
• EC 266-442-3
• NS00078403
• DTXSID10897448
• 66669-53-2
• 2-Phosphonobutane-1,2,4-tricarboxylic acid sodiumsalt

• Inchi： 1S/C7H11O9P.4Na/c8-4(9)1-2-7(6(12)13,3-5(10)11)17(14,15)16;;;;/h1-3H2,(H,8,9)(H,10,11)(H,12,13)(H2,14,15,16);;;;/q;4*+1/p-4
• InChI Key： DOKCKBQARAOKRY-UHFFFAOYSA-J
• SMILES： P(C(C(=O)[O-])(CC(=O)O)CCC(=O)[O-])(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 357.94191
• Monoisotopic Mass: 357.941847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181

Experimental Properties

• Boiling Point: 545.2°Cat760mmHg
• Flash Point: 283.5°C
• PSA: 180.75
• LogP: -3.80070